Cas no 73630-23-6 (QUIN 2, Tetrapotassium Salt)

• Product Name: QUIN 2, Tetrapotassium Salt
• CAS No: 73630-23-6
• MF: C₂₆H₂₃K₄N₃O₁₀
• MW: 693.868130922318
• MDL: MFCD00065487
• CID: 571172
• PubChem ID: 329748596
• Update Time: 2025-05-21

QUIN 2, Tetrapotassium Salt Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[2-[[8-[bis(carboxymethyl)amino]-6-methoxy-2-quinolinyl]methoxy]-4-methylphenyl]-N-(carboxymethyl)-,potassium salt (1:4)
• Glycine,N-[2-[[8-[bis(carboxymethyl)amino]-6-methoxy-2-quinolinyl]methoxy]-4-methylphenyl]-N-(...
• Glycine,N-[2-[[8-[bis(carboxymethyl)amino]-6-methoxy-2-quinolinyl]methoxy]-4-methylphenyl]-N-(carboxymethyl)-,potassium salt
• QUIN 2
• QUIN 2, Tetrapotassium Salt
• QUIN-2
• 2-[(2-Amino-5-methylphenoxy)methyl]-6-methoxy-8-aminoquinoline-N,N,N′,N′-tetraacetic acid tetrapotassium salt
• 2-{[2-Bis-(carboxymethyl)amino-5-methylphenoxy]-methyl}-6-methoxy-8-bis-(carboxymethyl)aminoquinoline tetrapotassium salt
• tetrapotassium 2-[[2-[[2-[bis(2-oxido-2-oxoethyl)amino]-5-methylphenoxy]methyl]-6-methoxyquinolin-8-yl]-(2-oxido-2-oxoethyl)amino]acetate
• potassium 2,2'-(2-((2-(bis(carboxylatomethyl)amino)-5-methylphenoxy)methyl)-6-methoxyquinolin-8-ylazanediyl)diacetate
• QUIN2,TETRAPOTASSIUMSALT
• Quin2
• Quin 2,tetrapotassium salt
• 73630-23-6
• QUIN2 [MI]
• CS-0110365
• Quin-2, suitable for fluorescence, >=95% (HPLC)
• Tetrapotassium 2,2'-{[2-({2-[bis(carboxylatomethyl)amino]-5-methylphenoxy}methyl)-6-methoxyquinolin-8-yl]azanediyl}diacetate
• Glycine, N-(2-((8-(bis(carboxymethyl)amino)-6-methoxy-2-quinolinyl)methoxy)-4-methylphenyl)-N-(carboxymethyl)-, tetrapotassium salt
• QUIN 2, Tetrapotassium Salt - CAS 73630-23-6
• DTXSID80994433
• FT-0641476
• YCA63023
• O448IDK23O
• UNII-O448IDK23O
• tetrapotassium;2-[2-[[8-[bis(carboxylatomethyl)amino]-6-methoxyquinolin-2-yl]methoxy]-N-(carboxylatomethyl)-4-methylanilino]acetate
• Q27285308
• Quin-2 (potassium salt)
• HY-135269
• N-(2-((8-(BIS(CARBOXYMETHYL)AMINO)-6-METHOXY-2-QUINOLINYL)METHOXY)-4-METHYLPHENYL)-N-(CARBOXYMETHYL)GLYCINE POTASSIUM SALT (1:4)
• MFCD00065487
• Quin-2 (tetrapotassium)
• GLYCINE, N-(2-((8-(BIS(CARBOXYMETHYL)AMINO)-6-METHOXY-2-QUINOLINYL)METHOXY)-4-METHYLPHENYL)-N-(CARBOXYMETHYL)-, POTASSIUM SALT (1:4)
• DB-055785
• 2-[(2-amino-5-methylph2-[(2-amino-5-methylphenoxy)methyl]-6-methoxy-8-aminoquinoline-n,n,n',n'-tetraacetic acid tetrapotassium saltenoxy)methyl]-6-methoxy-8-aminoquinoline-n,n,n

• MDL： MFCD00065487
• Inchi： 1S/C26H27N3O10.4K/c1-15-3-6-19(28(10-22(30)31)11-23(32)33)21(7-15)39-14-17-5-4-16-8-18(38-2)9-20(26(16)27-17)29(12-24(34)35)13-25(36)37;;;;/h3-9H,10-14H2,1-2H3,(H,30,31)(H,32,33)(H,34,35)(H,36,37);;;;/q;4*+1/p-4
• InChI Key： XAGUNWDMROKIFJ-UHFFFAOYSA-J
• SMILES： [K+].[K+].[K+].[K+].O(CC1=CC=C2C=C(C=C(C2=N1)N(CC(=O)[O-])CC(=O)[O-])OC)C1C=C(C)C=CC=1N(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 692.99300
• Monoisotopic Mass: 692.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 819
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 198

Experimental Properties

• Color/Form: Light yellow powder.
• Melting Point: >250℃
• Boiling Point: 831.6°C at 760 mmHg
• Flash Point: 456.7°C
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: Soluble in water at 10mg/ml
• PSA: 198.35000
• LogP: -3.25680
• Merck: 13,8130
• λmax: 353 nm, 333 nm
• Solubility: Not determined

QUIN 2, Tetrapotassium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-8-10
• RTECS：MB8303000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on QUIN 2, Tetrapotassium Salt

Comprehensive Overview of QUIN 2, Tetrapotassium Salt (CAS No. 73630-23-6): Properties, Applications, and Research Insights

QUIN 2, Tetrapotassium Salt (CAS 73630-23-6) is a highly specialized fluorescent calcium indicator widely utilized in biochemical and cellular research. This compound belongs to the family of quinoline-based chelators, renowned for their ability to bind divalent cations like calcium (Ca²⁺) with high selectivity. Its tetrapotassium salt form enhances water solubility, making it ideal for live-cell imaging and intracellular calcium measurement. Researchers frequently employ QUIN 2 to study calcium signaling pathways, a critical focus area in neuroscience, cardiology, and immunology.

The growing interest in calcium imaging techniques has positioned QUIN 2, Tetrapotassium Salt as a staple tool in modern laboratories. Unlike newer dyes such as Fluo-4 or Fura-2, QUIN 2 offers distinct advantages, including lower phototoxicity and a broader dynamic range for low calcium concentrations. These properties make it particularly valuable for long-term experiments involving primary cell cultures or sensitive neuronal networks. Recent studies highlight its role in investigating neurodegenerative diseases, where dysregulated calcium homeostasis is a key pathological feature.

From a technical perspective, CAS 73630-23-6 exhibits an excitation maximum at 339 nm and an emission peak at 492 nm, with a dissociation constant (K_d) of ~60 nM for calcium. Its pH stability range (6.5–8.5) aligns well with physiological conditions, ensuring reliable performance in diverse experimental setups. The compound’s molecular weight (approximately 723.9 g/mol) and purity (>95% by HPLC) are critical parameters for reproducibility, a frequent concern raised in online forums by researchers troubleshooting inconsistent results.

Innovative applications of QUIN 2 extend beyond traditional cell biology. For instance, it has been adapted for microfluidic device integration to monitor calcium fluxes in organ-on-chip models—a trending topic in precision medicine. Additionally, its compatibility with high-content screening systems addresses the pharmaceutical industry’s demand for scalable assays in drug discovery. These cutting-edge uses reflect broader shifts toward automated imaging solutions and 3D cell culture analysis, frequently searched topics in scientific databases.

Storage and handling recommendations for QUIN 2, Tetrapotassium Salt emphasize protection from light and moisture, with stable performance at -20°C. Researchers often inquire about solvent compatibility; the compound dissolves readily in aqueous buffers but may precipitate in high-ionic-strength solutions. Such practical insights are crucial for experimental success and are commonly discussed in technical bulletins and research methodology blogs.

In summary, CAS 73630-23-6 remains a cornerstone reagent for calcium research despite the emergence of newer probes. Its balanced affinity, minimal cytotoxicity, and adaptability to advanced technologies underscore its enduring relevance. As interdisciplinary studies increasingly explore calcium-dependent mechanisms in disease and development, QUIN 2 continues to provide indispensable data—bridging gaps between fundamental science and translational innovation.